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Compound of Interest

Compound Name: Iodine heptafluoride

Cat. No.: B093949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Iodine heptafluoride (IF₇) is a powerful fluorinating and oxidizing agent with specialized

applications in chemical synthesis.[1] It is an interhalogen compound that exists as a colorless

gas at room temperature with a characteristic moldy, acrid odor.[1][2][3] Due to its high

reactivity and hazardous nature, strict adherence to safety protocols is paramount when

handling this compound. These application notes provide detailed protocols for the safe

handling, storage, and disposal of iodine heptafluoride, along with essential safety data and

emergency procedures.

Properties of Iodine Heptafluoride
A thorough understanding of the physical and chemical properties of iodine heptafluoride is

crucial for its safe handling.

Table 1: Physical and Chemical Properties of Iodine Heptafluoride
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Property Value

Chemical Formula IF₇[1][2]

Molar Mass 259.90 g/mol [1][2]

Appearance Colorless gas[1][2][4]

Odor Moldy, acrid[1][2][3]

Density 2.6 g/cm³ at 6 °C; 2.7 g/cm³ at 25 °C[1][2]

Triple Point 4.5 °C[1]

Sublimation Point 4.8 °C (at 1 atm)[1][2]

Melting Point 5-6 °C[1][2]

Solubility in Water Soluble with reaction[2][5]

Hazard Identification and Risk Assessment
Iodine heptafluoride is a hazardous substance that poses significant risks upon exposure.

Table 2: Hazard Identification
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Hazard Description

Acute Toxicity (Oral) Toxic if swallowed.[6]

Acute Toxicity (Dermal) Toxic in contact with skin.[6]

Acute Toxicity (Inhalation) Fatal if inhaled.[6]

Skin Corrosion/Irritation

Causes severe skin burns and eye damage.[6]

Highly irritating to the skin and mucous

membranes.[3][5][7]

Serious Eye Damage/Irritation Causes serious eye damage.[6]

Oxidizing Properties
Strong oxidizer; may cause fire on contact with

organic material.[2][3]

Reactivity
Reacts violently with water.[6] Contact with

acids or water liberates toxic gas.[6]

Risk Assessment:

A thorough risk assessment must be conducted before any experiment involving iodine
heptafluoride. This should include:

Identification of potential hazards: Inhalation, skin/eye contact, ingestion, fire, and explosion.

Evaluation of risks: Consider the quantity of substance used, the nature of the experiment,

and the potential for exposure.

Implementation of control measures: Engineering controls, administrative controls, and

personal protective equipment (PPE).

Experimental Protocols
3.1. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling iodine heptafluoride:

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part Equipment Specification

Respiratory

Self-contained breathing

apparatus (SCBA) or a

supplied-air respirator.

In case of inadequate

ventilation, wear respiratory

protection.[6]

Eyes/Face
Chemical safety goggles and a

face shield.

Must comply with 29 CFR

1910.133.[6]

Hands
Cryogenic and chemical-

resistant gloves.

Must comply with 29 CFR

1910.138.[6]

Body
Gas-tight chemically protective

clothing.

Wear suitable protective

clothing.[6]

Feet Safety shoes.
Must comply with 29 CFR

1910.136.[6]

3.2. Handling and Storage Protocol

Engineering Controls: All work with iodine heptafluoride must be conducted in a well-

ventilated laboratory, inside a fume hood designed for handling highly reactive and toxic

gases.[6][8] An emergency eyewash station and safety shower must be readily accessible.[6]

Handling:

Ensure all safety precautions have been read and understood before handling.[6]

Use only in a well-ventilated area.[6]

Avoid breathing fumes, gas, mist, spray, or vapors.[6]

Avoid contact with skin and eyes.[6]

Close the cylinder valve after each use and when empty.[6]

Storage:

Store in a dry, cool, and well-ventilated area.[6]
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Protect from sunlight and do not expose to temperatures exceeding 50 °C.[6]

Store away from incompatible materials such as acids, bases, combustible materials,

glass, metals, and reducing agents.[6]

The storage area should be equipped with gas detectors for toxic and asphyxiating gases.

[6]

3.3. Disposal Protocol

Waste iodine heptafluoride and contaminated materials must be disposed of as hazardous

waste.

Neutralization: Unused iodine heptafluoride can be slowly and cautiously vented into a

well-stirred, cooled solution of sodium carbonate or a mixture of soda ash and slaked lime.

Containment: All disposable materials that have come into contact with iodine heptafluoride
(e.g., gloves, lab coats) must be collected in a sealed, labeled container.

Disposal: Contact a licensed professional waste disposal service to dispose of the

neutralized solution and contaminated materials in accordance with local, state, and federal

regulations.

Emergency Procedures
4.1. First Aid Measures

Table 4: First Aid Protocols for Iodine Heptafluoride Exposure

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://synquestprodstorage.blob.core.windows.net/msds/M000/M053-2-07.pdf
https://synquestprodstorage.blob.core.windows.net/msds/M000/M053-2-07.pdf
https://synquestprodstorage.blob.core.windows.net/msds/M000/M053-2-07.pdf
https://www.benchchem.com/product/b093949?utm_src=pdf-body
https://www.benchchem.com/product/b093949?utm_src=pdf-body
https://www.benchchem.com/product/b093949?utm_src=pdf-body
https://www.benchchem.com/product/b093949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Get immediate medical

advice/attention.[6]

Skin Contact

Thaw frosted parts with lukewarm water. Do not

rub the affected area. Remove contaminated

clothing. In case of contact, wearing rubber

gloves, rub 2.5% calcium gluconate gel

continuously into the affected area for 1.5 hours

or until medical care is available. Get immediate

medical advice/attention.[6]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes, removing contact lenses if

present and easy to do. Continue rinsing. Get

immediate medical advice/attention.[6]

Ingestion

Due to its physical form, ingestion is unlikely. If it

occurs, do NOT induce vomiting. Rinse the

mouth with water. Never give anything by mouth

to an unconscious person. Get immediate

medical advice/attention.[6]

4.2. Fire Fighting Measures

Extinguishing Media: Use carbon dioxide or dry powder. Do not use water as iodine
heptafluoride reacts violently with it.[6]

Firefighting Procedures: Evacuate unnecessary personnel.[6] Firefighters should wear gas-

tight chemically protective clothing in combination with a self-contained breathing apparatus.

[6] Use a water spray or fog to cool exposed containers.[6]

Hazardous Decomposition Products: Thermal decomposition can produce hydrogen fluoride

and hydrogen iodide.[6]
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4.3. Accidental Release Measures

Personal Precautions: Evacuate personnel from the area.[6] Only qualified personnel

equipped with suitable protective equipment should intervene.[6] Ensure adequate

ventilation.[6]

Environmental Precautions: Prevent the product from entering sewers or public waters.[6]

Containment and Clean-up: Stop the leak if it is safe to do so. Ventilate the area.[6]

Signaling Pathways and Workflows
The following diagram illustrates the logical workflow for safely handling iodine heptafluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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